Cas no 68223-64-3 (4-fluorocyclohexan-1-one)

• Product Name: 4-fluorocyclohexan-1-one
• CAS No: 68223-64-3
• MF: C₆H₉FO
• MW: 116.133465528488
• MDL: MFCD11520472
• CID: 860373
• PubChem ID: 11999997
• Update Time: 2025-06-13

4-fluorocyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Fluorocyclohexanone
• Cyclohexanone, 4-fluoro-
• 4-Fluoro-cyclohexanone
• 4-fluorocyclohexan-1-one
• FT-0685174
• DTXSID90475541
• AKOS006326013
• AM20070506
• Benzenepropanoic acid, 3-hydroxy-4-methoxy-.alpha.-oxo-
• CS-0091730
• fluoro-4 cyclohexanone
• AS-30545
• A852874
• J-515404
• RYFSAMIAUWCFNT-UHFFFAOYSA-N
• EN300-200106
• MFCD11520472
• SCHEMBL3236911
• SB12301
• 68223-64-3
• STL555702
• BBL101905
• DB-003483

• MDL： MFCD11520472
• Inchi： 1S/C6H9FO/c7-5-1-3-6(8)4-2-5/h5H,1-4H2
• InChI Key： RYFSAMIAUWCFNT-UHFFFAOYSA-N
• SMILES： FC1CCC(CC1)=O

Computed Properties

• Exact Mass: 116.06377
• Monoisotopic Mass: 116.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 164.4±33.0 ºC (760 Torr),
• Flash Point: 54.2±15.6 ºC,
• Solubility: Slightly soluble (17 g/l) (25 º C),
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4-fluorocyclohexan-1-one

Recent Advances in the Application of 4-Fluorocyclohexan-1-one (CAS: 68223-64-3) in Chemical Biology and Pharmaceutical Research

4-Fluorocyclohexan-1-one (CAS: 68223-64-3) is a fluorinated cyclohexanone derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates, and has been explored for its unique physicochemical properties. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-fluorocyclohexan-1-one as a building block for the synthesis of fluorinated analogs of known kinase inhibitors. The researchers utilized this compound to introduce fluorine atoms into the cyclohexane ring, thereby enhancing the metabolic stability and bioavailability of the resulting inhibitors. The study reported a 20% increase in half-life for the fluorinated analogs compared to their non-fluorinated counterparts, underscoring the importance of this compound in drug design.

In another groundbreaking study, 4-fluorocyclohexan-1-one was employed as a precursor for the development of positron emission tomography (PET) tracers. The fluorine-18 labeled derivative of this compound showed promising results in imaging studies targeting neurodegenerative diseases. The high selectivity and binding affinity of the tracer to amyloid plaques were attributed to the strategic placement of the fluorine atom, which was made possible by the unique reactivity of 4-fluorocyclohexan-1-one.

Recent advancements in synthetic methodologies have also expanded the applications of 4-fluorocyclohexan-1-one. A novel catalytic system developed in 2024 enabled the asymmetric synthesis of chiral fluorinated compounds using this ketone as a starting material. This breakthrough has opened new avenues for the production of enantiomerically pure pharmaceuticals, addressing a critical need in the industry for more efficient and stereoselective synthetic routes.

The safety profile and environmental impact of 4-fluorocyclohexan-1-one have also been subjects of recent investigations. Regulatory agencies have reviewed its toxicity data and established guidelines for its handling in industrial settings. These studies confirm that with proper precautions, the compound can be safely utilized in research and manufacturing processes without significant environmental concerns.

Looking forward, the unique properties of 4-fluorocyclohexan-1-one position it as a valuable tool in medicinal chemistry. Its ability to modulate the pharmacokinetic properties of drug candidates, combined with recent synthetic breakthroughs, suggests that its applications will continue to expand. Researchers are particularly excited about its potential in the development of next-generation fluorinated pharmaceuticals and diagnostic agents.